Cas no 881593-12-0 (N-(2,3,4,9-Tetrahydro-1H-carbazol-6-ylmethyl)urea)

• Product Name: N-(2,3,4,9-Tetrahydro-1H-carbazol-6-ylmethyl)urea
• CAS No: 881593-12-0
• MF: C₁₄H₁₇N₃O
• MW: 243.304282903671
• MDL: MFCD07658295
• CID: 3094056
• PubChem ID: 5305554
• Update Time: 2025-06-11

N-(2,3,4,9-Tetrahydro-1H-carbazol-6-ylmethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-((2,3,4,9-Tetrahydro-1H-carbazol-6-yl)methyl)urea
• HMS1604F18
• ALBB-024270
• STK736478
• [(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]urea
• LS-07874
• AKOS003389457
• MFCD07658295
• N-(2,3,4,9-tetrahydro-1H-carbazol-6-ylmethyl)urea
• urea, N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]-
• 881593-12-0
• H34463
• CS-0315488
• 1-(2,3,4,9-tetrahydro-1H-carbazol-6-ylmethyl)urea
• 6,7,8,9-tetrahydro-5H-carbazol-3-ylmethylurea
• N-(2,3,4,9-Tetrahydro-1H-carbazol-6-ylmethyl)urea

• MDL： MFCD07658295
• Inchi： 1S/C14H17N3O/c15-14(18)16-8-9-5-6-13-11(7-9)10-3-1-2-4-12(10)17-13/h5-7,17H,1-4,8H2,(H3,15,16,18)
• InChI Key： OTQFGOOETRHRCP-UHFFFAOYSA-N
• SMILES： O=C(N)NCC1C=CC2=C(C=1)C1CCCCC=1N2

Computed Properties

• Exact Mass: 243.137162174Da
• Monoisotopic Mass: 243.137162174Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 70.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on N-(2,3,4,9-Tetrahydro-1H-carbazol-6-ylmethyl)urea

Introduction to N-(2,3,4,9-Tetrahydro-1H-carbazol-6-ylmethyl)urea (CAS No. 881593-12-0)

N-(2,3,4,9-Tetrahydro-1H-carbazol-6-ylmethyl)urea (CAS No. 881593-12-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of carbazole derivatives, which are known for their diverse biological activities and potential applications in medicinal chemistry. The unique structural features of this molecule make it a promising candidate for further exploration in drug development and material science.

The carbazole scaffold is a heterocyclic aromatic compound that has been extensively studied due to its presence in various natural products and its ability to interact with biological targets. Specifically, the derivative N-(2,3,4,9-Tetrahydro-1H-carbazol-6-ylmethyl)urea incorporates a urea functional group, which is known to enhance binding affinity and selectivity in drug design. This modification has been strategically employed to improve the pharmacological properties of the compound.

In recent years, there has been a surge in research focused on carbazole-based compounds due to their potential applications in treating various diseases. For instance, studies have demonstrated the anti-inflammatory, antioxidant, and anticancer properties of carbazole derivatives. The compound N-(2,3,4,9-Tetrahydro-1H-carbazol-6-ylmethyl)urea has shown promise in preclinical studies as a modulator of enzymatic activity and as a potential therapeutic agent.

The synthesis of N-(2,3,4,9-Tetrahydro-1H-carbazol-6-ylmethyl)urea involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the functionalization of the carbazole ring followed by the introduction of the urea moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

The pharmacological profile of N-(2,3,4,9-Tetrahydro-1H-carbazol-6-ylmethyl)urea has been extensively evaluated in vitro and in vivo. Research has indicated that this compound exhibits significant inhibitory activity against various enzymes implicated in disease pathways. For example, it has shown potential in inhibiting kinases and other enzymes that are involved in cancer progression. Additionally, the compound has demonstrated neuroprotective effects in animal models, suggesting its utility in treating neurodegenerative disorders.

The structural flexibility of N-(2,3,4,9-Tetrahydro-1H-carbazol-6-ylmethyl)urea allows for further derivatization and optimization to enhance its pharmacological properties. Researchers have explored various modifications to improve its solubility, bioavailability, and target specificity. These efforts have led to the development of novel analogs with enhanced therapeutic efficacy.

In conclusion, N-(2,3,4,9-Tetrahydro-1H-carbazol-6-ylmethyl)urea (CAS No. 881593-12-0) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it a valuable tool for drug discovery and development. Further research is warranted to fully elucidate its therapeutic potential and to optimize its pharmacological properties for clinical use.